Cas no 1187169-10-3 (3-(4-Tert-butylbenzoyl)quinoline)

• Product Name: 3-(4-Tert-butylbenzoyl)quinoline
• CAS No: 1187169-10-3
• MF: C₂₀H₁₉NO
• MW: 289.370965242386
• MDL: MFCD13153097
• CID: 4787728
• Update Time: 2026-02-27

3-(4-Tert-butylbenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylbenzoyl)quinoline
• (4-(tert-Butyl)phenyl)(quinolin-3-yl)methanone
• 3-(4-Tert-butylbenzoyl)quinoline

• MDL： MFCD13153097
• Inchi： 1S/C20H19NO/c1-20(2,3)17-10-8-14(9-11-17)19(22)16-12-15-6-4-5-7-18(15)21-13-16/h4-13H,1-3H3
• InChI Key： AZUHVXQGYCYEMD-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C=CC=CC2=C1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 5.1
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 3-(4-Tert-butylbenzoyl)quinoline

Professional Introduction to 3-(4-Tert-butylbenzoyl)quinoline (CAS No. 1187169-10-3)

3-(4-Tert-butylbenzoyl)quinoline, with the chemical identifier CAS No. 1187169-10-3, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural composition, combines a quinoline core with a 4-tert-butylbenzoyl substituent, making it a promising candidate for various applications in drug discovery and therapeutic development.

The quinoline scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of the 4-tert-butylbenzoyl group into the quinoline structure not only modifies its electronic and steric properties but also enhances its potential as a pharmacophore. This modification has been strategically employed to improve solubility, metabolic stability, and binding affinity to biological targets.

Recent studies have highlighted the significance of quinoline derivatives in the development of novel therapeutic agents. Specifically, the compound 3-(4-tert-butylbenzoyl)quinoline has been investigated for its potential role in modulating enzyme activity and inhibiting the growth of resistant pathogens. Its ability to interact with specific proteins and enzymes has opened up new avenues for treating infectious diseases and chronic conditions.

In the realm of drug discovery, the structural features of 3-(4-tert-butylbenzoyl)quinoline make it an attractive candidate for further optimization. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced pharmacological properties. These efforts have led to the identification of compounds that exhibit improved selectivity and reduced toxicity, making them more suitable for clinical applications.

The synthesis of 3-(4-tert-butylbenzoyl)quinoline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical-grade materials. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework.

One of the most compelling aspects of 3-(4-tert-butylbenzoyl)quinoline is its potential in addressing emerging challenges in medicine. For instance, its interaction with bacterial enzymes has been explored as a strategy to combat antibiotic-resistant strains. By targeting unique metabolic pathways, this compound offers a promising approach to overcoming resistance mechanisms that have rendered traditional antibiotics ineffective.

Moreover, the compound has shown promise in preclinical studies as a potential therapeutic agent for cancer treatment. Quinoline derivatives are known to induce apoptosis and inhibit tumor growth by interfering with critical signaling pathways. The presence of the 4-tert-butylbenzoyl group enhances its ability to penetrate cellular membranes, thereby increasing its bioavailability and therapeutic efficacy.

The development of novel drug candidates like 3-(4-tert-butylbenzoyl)quinoline is not without challenges. Optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME) is crucial for ensuring clinical success. Additionally, thorough toxicological assessments are necessary to evaluate potential side effects and ensure patient safety.

In conclusion, 3-(4-tert-butylbenzoyl)quinoline (CAS No. 1187169-10-3) represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.